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Compound of Interest

Compound Name: S-MGB-234 TFA

Cat. No.: B14748951 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of S-MGB-234 TFA. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with standard environmental regulations. This guidance is

intended for researchers, scientists, and professionals in drug development.

Chemical Compound Information:

Identifier Value

Compound Name S-MGB-234 TFA

Systematic Name

(E)-N-(5-((5-((3-amino-3-

iminopropyl)carbamoyl)-1-methyl-1H-pyrrol-3-

yl)carbamoyl)-1-methyl-1H-pyrrol-3-yl)-6-(4-

methoxystyryl)nicotinamide bis(2,2,2-

trifluoroacetate)

CAS Number 1970223-54-1 (TFA salt)[1]

Molecular Formula C34H34F6N8O8[1]

Molecular Weight 796.68 g/mol [1]

Description

A novel Minor Groove Binder (MGB) with activity

against Animal African Trypanosomiasis. It is

intended for research use only.[1][2]
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Hazard Identification and Safety Precautions
While S-MGB-234 TFA may be shipped as a non-hazardous chemical, it is crucial to handle it

with care due to its components and mechanism of action.[1] The trifluoroacetate (TFA) salt is

acidic and can be corrosive. The S-MGB-234 component is a DNA Minor Groove Binder,

suggesting potential biological activity that requires cautious handling.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[4]

Hand Protection: Wear suitable chemical-resistant gloves.[4]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area. If aerosols may be generated, use a

fume hood.

Step-by-Step Disposal Procedures
The disposal of S-MGB-234 TFA must be conducted in accordance with institutional and local

regulations for chemical waste.

Consult Institutional EHS: Before beginning any disposal process, contact your institution's

Environmental Health and Safety (EHS) department. They will provide specific guidance

based on your location and the scale of waste.

Waste Segregation:

Solid Waste: Collect any solid S-MGB-234 TFA, contaminated lab supplies (e.g., weighing

paper, pipette tips), and empty containers in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing S-MGB-234 TFA should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly approved by your EHS department.
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Labeling: Label waste containers clearly with "Hazardous Waste," the full chemical name "S-
MGB-234 TFA," and any other information required by your institution.

Storage: Store waste containers in a designated, secure area, away from incompatible

materials, until collection by EHS or a licensed waste disposal contractor.

Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE before cleaning up.

Absorb liquid spills with an inert absorbent material (e.g., sand, vermiculite).[4]

Collect all contaminated materials in a sealed container and dispose of as hazardous

waste.

Ventilate the area after cleanup.

Experimental Protocols Cited
No specific experimental protocols for the disposal of S-MGB-234 TFA were found in the

search results. The provided disposal procedures are based on general best practices for

handling research-grade chemicals with unknown and known hazards.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of S-MGB-
234 TFA.
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S-MGB-234 TFA Disposal Workflow

Start: Have S-MGB-234 TFA Waste

Consult Institutional EHS for Specific Guidance

Determine Waste Type

Solid Waste (powder, contaminated items)

Solid

Liquid Waste (solutions)

Liquid

Collect in Labeled Hazardous Solid Waste Container Collect in Labeled Hazardous Liquid Waste Container

Store Securely for Pickup

Arrange for EHS/Contractor Pickup

Click to download full resolution via product page

Caption: Disposal workflow for S-MGB-234 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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